Cas no 16176-23-1 (2-Propynal, 3-(1-naphthalenyl)-)

• Product Name: 2-Propynal, 3-(1-naphthalenyl)-
• CAS No: 16176-23-1
• MF: C₁₃H₈O
• MW: 180.202023506165
• CID: 1341681
• PubChem ID: 11240813
• Update Time: 2025-04-20

2-Propynal, 3-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynal, 3-(1-naphthalenyl)-
• DTXSID201307144
• 3-(1-Naphthalenyl)-2-propynal
• SCHEMBL730485
• naphthalen-1-yl-propynal
• 16176-23-1
• MHCLWYJKIWFPSU-UHFFFAOYSA-N

• Inchi： 1S/C13H8O/c14-10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9-10H
• InChI Key： MHCLWYJKIWFPSU-UHFFFAOYSA-N
• SMILES： O=CC#CC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 180.057514874g/mol
• Monoisotopic Mass: 180.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų